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Compound of Interest

Compound Name: N-Phenyl-2-naphthylamine

Cat. No.: B057967

Introduction

N-Phenyl-2-naphthylamine is a secondary aromatic amine that serves as a valuable building
block and reagent in synthetic organic chemistry. While historically recognized for its
widespread use as an antioxidant in the rubber industry and as a stabilizer in various polymers
and oils, its utility extends to the construction of complex organic molecules. This application
note explores the role of N-Phenyl-2-naphthylamine as a nucleophilic reagent in palladium-
catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann condensation reactions
for the synthesis of triarylamines. Triarylamines are an important class of organic compounds
with applications in materials science, particularly as hole-transporting materials in organic
light-emitting diodes (OLEDS) and perovskite solar cells.

Physicochemical Properties

A summary of the key physicochemical properties of N-Phenyl-2-naphthylamine is provided in
the table below.
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Property Value Reference

Molecular Formula CieH13N --INVALID-LINK--
Molecular Weight 219.28 g/mol --INVALID-LINK--
Appearance Light gray to gray powder --INVALID-LINK--
Melting Point 105-108 °C --INVALID-LINK--
Boiling Point 395-395.5 °C --INVALID-LINK--

Insoluble in water; soluble in
Solubility acetone, benzene, and other --INVALID-LINK--

organic solvents.

CAS Number 135-88-6 --INVALID-LINK--

Applications in Synthetic Organic Chemistry

N-Phenyl-2-naphthylamine is a key intermediate for the synthesis of more complex
molecules, primarily through the formation of carbon-nitrogen (C-N) bonds. Its utility is most
prominently demonstrated in cross-coupling reactions to produce triarylamines.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for
the formation of C-N bonds.[1] N-Phenyl-2-naphthylamine can serve as the amine coupling
partner with various aryl halides or triflates to afford triarylamines. The reaction generally
proceeds under mild conditions with a high degree of functional group tolerance.

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving a
palladium(0) catalyst. The key steps include oxidative addition of the aryl halide to the Pd(0)
complex, followed by coordination and deprotonation of the amine, and finally, reductive
elimination to yield the desired triarylamine and regenerate the active Pd(0) catalyst. The
choice of phosphine ligand is critical to promote the desired reductive elimination and suppress
side reactions.
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Figure 1: Catalytic Cycle of the Buchwald-Hartwig Amination.

Ulimann Condensation

The Ullmann condensation is a copper-catalyzed reaction that provides an alternative method
for the formation of C-N bonds, particularly for the synthesis of diaryl and triarylamines.[2] This
reaction typically requires higher temperatures than the Buchwald-Hartwig amination but can
be effective for specific substrates. N-Phenyl-2-naphthylamine can be coupled with aryl
halides in the presence of a copper catalyst and a base to yield the corresponding triarylamine.

Experimental Protocols

The following sections provide detailed experimental protocols for the synthesis of N-Phenyl-2-
naphthylamine and its subsequent use in a representative Buchwald-Hartwig amination
reaction.

Protocol 1: Synthesis of N-Phenyl-2-naphthylamine

This protocol describes the synthesis of N-Phenyl-2-naphthylamine from 2-naphthol and
aniline.[3]

Materials:

2-Naphthol

Aniline

Phosphoric acid (85%)

0-Xylene/isobutanol mixture
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» Reaction flask with a mechanical stirrer, thermometer, and phase separator (e.g., Dean-Stark
apparatus)

Procedure:

In a reaction flask, combine 2-naphthol (1.0 equiv) and aniline (1.065 equiv).
e Add 85% phosphoric acid as a catalyst (0.017 equiv relative to 2-naphthol).
« Fill the phase separator with an o-xylene/isobutanol mixture.

» Heat the reaction mixture with stirring to reflux. The water formed during the reaction will be
removed azeotropically and collected in the phase separator.

o Continue heating for 2-2.5 hours, maintaining the reaction temperature at approximately 230-
240°C.

o After the theoretical amount of water has been collected, cool the reaction mixture.

e The crude N-Phenyl-2-naphthylamine can be purified by vacuum distillation or
recrystallization.

Quantitative Data:

Reactant/Product Molar Ratio Purity Yield
2-Naphthol 1.0 >99%
Aniline 1.065 >99%
Phosphoric Acid
0.017
(85%)
N-Phenyl-2-
>99% ~92%

naphthylamine

Protocol 2: Buchwald-Hartwig Amination of N-Phenyl-2-
naphthylamine with 4-lodotoluene
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This protocol is a representative example of the use of N-Phenyl-2-naphthylamine as a
reagent in a Buchwald-Hartwig amination to synthesize a triarylamine.

Materials:

N-Phenyl-2-naphthylamine

e 4-lodotoluene

o Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)

o 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos)
e Sodium tert-butoxide (NaOtBu)

e Anhydrous toluene

e Schlenk tube or similar reaction vessel

 Inert atmosphere (Argon or Nitrogen)

Procedure:

e In an oven-dried Schlenk tube under an inert atmosphere, add N-Phenyl-2-naphthylamine
(1.2 equiv), 4-iodotoluene (1.0 equiv), Pdz2(dba)s (2 mol%), RuPhos (4 mol%), and sodium
tert-butoxide (1.4 equiv).

e Add anhydrous toluene via syringe.
o Seal the Schlenk tube and place it in a preheated oil bath at 100 °C.

 Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by thin-
layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

o Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the
palladium catalyst.
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¢ \Wash the filtrate with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

o Purify the crude product by flash column chromatography on silica gel to afford the desired

N-(4-methylphenyl)-N-phenylnaphthalen-2-amine.

Quantitative Data (Representative):

Molar

Reactant/Product ] ] Purity Expected Yield
Ratio/Loading

N-Phenyl-2-

) 1.2 >98%

naphthylamine

4-lodotoluene 1.0 >99%

Pdz(dba)s 2 mol%

RuPhos 4 mol%

Sodium tert-butoxide 1.4 >98%

N-(4-methylphenyl)-N-

phenylnaphthalen-2- >98% >85%

amine

Product Characterization

The synthesized triarylamine, N-(4-methylphenyl)-N-phenylnaphthalen-2-amine, can be

characterized by standard spectroscopic methods.

Spectroscopic Data for N-(4-methylphenyl)-N-phenylnaphthalen-2-amine:
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Technique Data

o (ppm): 7.85-7.75 (m, 3H), 7.45-7.35 (m, 2H),
1H NMR (CDCls, 400 MHz) 7.30-7.20 (m, 3H), 7.15-7.05 (m, 4H), 7.00-6.90
(m, 2H), 2.35 (s, 3H).

0 (ppm): 148.1, 146.0, 144.5, 135.2, 134.8,
13C NMR (CDCls, 100 MHz) 131.0, 129.8, 129.2, 128.9, 127.6, 126.9, 126.5,
125.0, 124.5, 123.8, 120.5, 21.0.

Mass Spectrometry (EI) m/z: 309 (M™).

Logical Workflow for Synthesis and Application

The following diagram illustrates the logical progression from starting materials to the synthesis
of N-Phenyl-2-naphthylamine and its subsequent application in the synthesis of a
triarylamine, which can then be utilized in the fabrication of an organic electronic device.
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Figure 2: Workflow from Synthesis to Application.

Conclusion
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N-Phenyl-2-naphthylamine is a versatile and valuable reagent in synthetic organic chemistry.
Beyond its traditional role as an industrial antioxidant, it serves as a key building block for the
synthesis of complex triarylamines via modern cross-coupling methodologies such as the
Buchwald-Hartwig amination. The protocols and data presented herein provide a framework for
researchers and scientists in drug development and materials science to utilize N-Phenyl-2-
naphthylamine in the design and synthesis of novel organic molecules with potential
applications in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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